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  4. Methyl 3-[(3aR,5aR,6S,7S,9aR,9bR)-9a,9b-dimethyl-7-prop-1-en-2-yl-3a,4,5,5a,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoate
Methyl 3-[(3aR,5aR,6S,7S,9aR,9bR)-9a,9b-dimethyl-7-prop-1-en-2-yl-3a,4,5,5a,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoate Methyl 3-[(3aR,5aR,6S,7S,9aR,9bR)-9a,9b-dimethyl-7-prop-1-en-2-yl-3a,4,5,5a,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoate
Brand Name: Vulcanchem
CAS No.: 102848-63-5
VCID: VC0217493
InChI: InChI=1S/C22H34O2/c1-15(2)17-12-14-22(4)19(18(17)9-11-20(23)24-5)10-8-16-7-6-13-21(16,22)3/h6-7,16-19H,1,8-14H2,2-5H3/t16-,17+,18-,19+,21+,22+/m0/s1
SMILES: CC(=C)C1CCC2(C(C1CCC(=O)OC)CCC3C2(CC=C3)C)C
Molecular Formula: C15H11BrO3
Molecular Weight: 330.5 g/mol

Methyl 3-[(3aR,5aR,6S,7S,9aR,9bR)-9a,9b-dimethyl-7-prop-1-en-2-yl-3a,4,5,5a,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoate

CAS No.: 102848-63-5

Main Products

VCID: VC0217493

Molecular Formula: C15H11BrO3

Molecular Weight: 330.5 g/mol

Methyl 3-[(3aR,5aR,6S,7S,9aR,9bR)-9a,9b-dimethyl-7-prop-1-en-2-yl-3a,4,5,5a,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoate - 102848-63-5

CAS No. 102848-63-5
Product Name Methyl 3-[(3aR,5aR,6S,7S,9aR,9bR)-9a,9b-dimethyl-7-prop-1-en-2-yl-3a,4,5,5a,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoate
Molecular Formula C15H11BrO3
Molecular Weight 330.5 g/mol
IUPAC Name methyl 3-[(3aR,5aR,6S,7S,9aR,9bR)-9a,9b-dimethyl-7-prop-1-en-2-yl-3a,4,5,5a,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoate
Standard InChI InChI=1S/C22H34O2/c1-15(2)17-12-14-22(4)19(18(17)9-11-20(23)24-5)10-8-16-7-6-13-21(16,22)3/h6-7,16-19H,1,8-14H2,2-5H3/t16-,17+,18-,19+,21+,22+/m0/s1
Standard InChIKey GZLOULXNCLGCGH-MYBSLXOZSA-N
Isomeric SMILES CC(=C)[C@H]1CC[C@@]2([C@@H]([C@H]1CCC(=O)OC)CC[C@H]3[C@]2(CC=C3)C)C
SMILES CC(=C)C1CCC2(C(C1CCC(=O)OC)CCC3C2(CC=C3)C)C
Canonical SMILES CC(=C)C1CCC2(C(C1CCC(=O)OC)CCC3C2(CC=C3)C)C
Synonyms mansumbinoic acid
PubChem Compound 128211
Last Modified Nov 11 2021
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